Cas no 73483-88-2 ((4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one)

(4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one Properties

Names and Identifiers

• (4S,4aR,11aS)-4,11a-dimethyl-8-methylidenedodecahydro-1H-11b,4-(epoxymethano)-6a,9-methanocyclohepta[a]naphthalen-13-one
• Tetrachyrin
• (-)-Tetrachyrin
• Zoapatlin
• 73483-88-2
• (1S,2S,5R,8S,11R,12R)-2,12-dimethyl-6-methylidene-16-oxapentacyclo[10.3.2.15,8.01,11.02,8]octadecan-17-one
• FS-9435
• AKOS040762418
• +Expand

• InChIKey： ZPJLCCRNYWMMRT-GFBDQPOWSA-N
• Inchi： InChI=1S/C20H28O2/c1-13-11-19-10-6-15-17(2)7-4-8-20(15,22-16(17)21)18(19,3)9-5-14(13)12-19/h14-15H,1,4-12H2,2-3H3/t14-,15-,17-,18+,19-,20+/m1/s1
• SMILES： C[C@@]12CCC[C@@]3([C@@H]1CC[C@]45[C@@]3(CC[C@H](C4)C(=C)C5)C)OC2=O

Computed Properties

• Exact Mass: 300.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 300.208930132g/mol
• Heavy Atom Count: 22
• Complexity: 595
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 4.63490
• PSA: 26.30000
• Boiling Point: 436.6±24.0 °C at 760 mmHg
• Melting Point: 165-168 ºC
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 184.7±20.3 °C
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),